Cas no 2228276-96-6 (2-{1-(1-methylpyrrolidin-2-yl)methylcyclopropyl}propan-2-amine)

• Product Name: 2-{1-(1-methylpyrrolidin-2-yl)methylcyclopropyl}propan-2-amine
• CAS No: 2228276-96-6
• MF: C₁₂H₂₄N₂
• MW: 196.332363128662
• CID: 6529356
• PubChem ID: 165854960
• Update Time: 2025-06-14

2-{1-(1-methylpyrrolidin-2-yl)methylcyclopropyl}propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-{1-(1-methylpyrrolidin-2-yl)methylcyclopropyl}propan-2-amine
• EN300-1782100
• 2228276-96-6
• 2-{1-[(1-methylpyrrolidin-2-yl)methyl]cyclopropyl}propan-2-amine

• Inchi： 1S/C12H24N2/c1-11(2,13)12(6-7-12)9-10-5-4-8-14(10)3/h10H,4-9,13H2,1-3H3
• InChI Key： HCGMZIJPGAYIAZ-UHFFFAOYSA-N
• SMILES： N1(C)CCCC1CC1(C(C)(C)N)CC1

Computed Properties

• Exact Mass: 196.193948774g/mol
• Monoisotopic Mass: 196.193948774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 29.3Ų

Additional information on 2-{1-(1-methylpyrrolidin-2-yl)methylcyclopropyl}propan-2-amine

Exploring the Potential of 2-{1-(1-methylpyrrolidin-2-yl)methylcyclopropyl}propan-2-amine (CAS No. 2228276-96-6) in Modern Research

The compound 2-{1-(1-methylpyrrolidin-2-yl)methylcyclopropyl}propan-2-amine (CAS No. 2228276-96-6) has garnered significant attention in recent years due to its unique structural properties and potential applications in various scientific fields. Researchers are particularly interested in its cyclopropyl and pyrrolidine moieties, which contribute to its distinct chemical behavior. This article delves into the molecular characteristics, synthesis pathways, and emerging applications of this compound, while addressing common queries and trends in the scientific community.

One of the most frequently searched questions regarding 2-{1-(1-methylpyrrolidin-2-yl)methylcyclopropyl}propan-2-amine revolves around its synthesis methods. The compound is typically synthesized through multi-step organic reactions, involving the introduction of the 1-methylpyrrolidin-2-yl group into a cyclopropyl framework. Advanced techniques such as catalyzed cross-coupling and stereoselective synthesis are often employed to achieve high yields and purity. These methods align with the growing demand for green chemistry and sustainable synthesis, which are hot topics in contemporary research.

The pharmacological potential of CAS No. 2228276-96-6 is another area of intense exploration. Preliminary studies suggest that its structural features may interact with specific biological targets, making it a candidate for further investigation in drug discovery. The compound’s amine functionality and rigid cyclopropyl ring could play a role in modulating receptor binding, a topic frequently discussed in neuroscience and medicinal chemistry forums. However, extensive in vitro and in vivo studies are required to validate these hypotheses.

In the realm of material science, 2-{1-(1-methylpyrrolidin-2-yl)methylcyclopropyl}propan-2-amine has shown promise as a building block for advanced polymers and functional materials. Its ability to form stable hydrogen bonds and van der Waals interactions makes it suitable for designing smart materials with tailored properties. This aligns with the increasing interest in nanotechnology and biodegradable materials, which dominate current scientific discourse.

Another trending topic related to this compound is its analytical characterization. Techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography are commonly used to elucidate its structure and purity. Researchers often search for spectral data and reference standards to facilitate their work, highlighting the need for accessible and accurate chemical databases.

From a regulatory perspective, CAS No. 2228276-96-6 is not classified as a hazardous substance under current guidelines. However, proper safety protocols must be followed during handling and storage, as with any laboratory chemical. This underscores the importance of risk assessment and compliance in research settings, topics that are increasingly emphasized in scientific training programs.

In conclusion, 2-{1-(1-methylpyrrolidin-2-yl)methylcyclopropyl}propan-2-amine represents a fascinating subject of study with diverse applications across multiple disciplines. Its structural complexity and functional versatility make it a valuable tool for researchers exploring new chemical entities and innovative technologies. As scientific inquiry continues to evolve, this compound is likely to remain at the forefront of discussions in organic chemistry, pharmacology, and material science.